Tebufenozide-d9
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tebufenozide-d9 is the deuterium labeled version of Tebufenozide . Tebufenozide is a nonsteroidal ecdysone agonist used to control pests . It has cytotoxic effects and induces apoptosis in HeLa and insect Tn5B1-4 cells .
Synthesis Analysis
This compound is a synthetic product with potential research and development risks . It is used as a stable isotope in research .
Molecular Structure Analysis
The molecular formula of this compound is C22H19D9N2O2 . The molecular weight is 361.53 .
Chemical Reactions Analysis
This compound, like its non-deuterated counterpart, acts as an ecdysone agonist . It binds to the receptor sites of the molting hormone 20-hydroxyecdysone, causing premature and lethal molting .
Scientific Research Applications
Toxicity to Non-Target Species : Tebufenozide, an insect growth regulator, has been shown to have toxic effects on non-target arthropod species, such as the soil collembolan species Yuukianura szeptyckii. The study found significant negative effects on the hatching rate and molting frequency at high concentrations, along with changes in protein production rates (Yun-Sik Lee et al., 2018).
Cytotoxic Effects on Human Cells : Tebufenozide has been found to be cytotoxic to human cells, particularly HeLa cells. The study showed that tebufenozide could trigger G1/S cell cycle arrest and apoptosis in these cells, which raises concerns about its safety for mammals (Wenping Xu et al., 2017).
Resistance in Pests : Research on Spodoptera exigua, a pest species, shows that it developed significant resistance to tebufenozide after multiple generations of exposure. The resistance was found to be autosomal, incompletely recessive, and controlled by more than one gene, accompanied by a fitness cost for the resistant population (Bian Jia et al., 2009).
Environmental Safety : A study evaluating the effects of tebufenozide on soil invertebrates found no significant impact on survival, growth, and reproduction in the forest earthworm and four species of soil Collembola. This suggests tebufenozide might not pose a hazard to soil invertebrates under normal operational conditions (J. Addison, 1996).
Effect on Fish Immune Response : Exposure to tebufenozide in lake trout showed a stimulation of fish cell function and changes in percentages of cell types, indicating a difference in sensitivity between different types of cells to tebufenozide. This suggests the need for further studies on the impact of pesticides on fish immunity (D. Hamoutene et al., 2008).
Dissipation and Metabolism in Agriculture : The dissipation and metabolism of tebufenozide in cabbage and soil under open field conditions were studied, indicating that tebufenozide degrades rapidly in these environments. This study provides data for the safe use of tebufenozide in agriculture (Jielang Liu et al., 2016).
Pharmacokinetics and Metabolism : Research on the pharmacokinetics and metabolism of tebufenozide in various insect species (Spodoptera exigua, Spodoptera exempta, Leptinotarsa decemlineata) suggests that differences in toxicity between species cannot be attributed to pharmacokinetic and metabolic differences, indicating a complex interaction with the biology of each species (G. Smagghe & D. Degheele, 1994).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N'-(4-ethylbenzoyl)-N-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-3,5-dimethylbenzohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O2/c1-7-17-8-10-18(11-9-17)20(25)23-24(22(4,5)6)21(26)19-13-15(2)12-16(3)14-19/h8-14H,7H2,1-6H3,(H,23,25)/i4D3,5D3,6D3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYPNKSZPJQQLRK-ASMGOKTBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NN(C(=O)C2=CC(=CC(=C2)C)C)C(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])N(C(=O)C1=CC(=CC(=C1)C)C)NC(=O)C2=CC=C(C=C2)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1246815-86-0 |
Source
|
Record name | ||
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1246815-86-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.